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Compound of Interest

Compound Name: Ainsliadimer A

Cat. No.: B605252

Essential Safety and Handling Guide for
Ainsliadimer A

Topic: Personal Protective Equipment for Handling Ainsliadimer A

Content Type: Provides essential, immediate safety and logistical information, including
operational and disposal plans. This content provides procedural, step-by-step guidance that
directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

Hazard Assessment and Key Safety Information

Ainsliadimer A is a sesquiterpenoid lactone dimer with potent biological activity. While a
specific Safety Data Sheet (SDS) is not publicly available, published research indicates that it is
a cytotoxic compound that induces cell death and inhibits the NF-kB signaling pathway.[1][2]
Due to its cytotoxic nature, Ainsliadimer A should be handled as a potent and hazardous
compound. All personnel must be trained in the safe handling of potent compounds before
working with this substance.

Assumed Hazards:

o High Acute Toxicity: May be harmful if ingested, inhaled, or absorbed through the skin.
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» Skin and Eye Irritant: May cause irritation upon contact.
e Sensitizer: May cause an allergic skin reaction.

o Target Organ Effects: Based on its mechanism of action, it may have effects on specific
organs or biological pathways.

hvsicochemical and Identifi

Property Value Source
CAS Number 1039431-94-1 [11[3]
Molecular Formula C30H3407 [1]
Molecular Weight 506.6 g/mol [1]

Solid (Specific color and form

Appearance not detailed in available N/A
literature)

Melting Point Not available N/A

Boiling Point Not available N/A

Soluble in DMSO and ethanol.
Solubility [1] Specific solubility data is N/A

not available.

(3aS,3'As,6aR,6'ar,7'as,8'R,9a
R,9bS,10'as,10'bs,10'cs)-
eicosahydro-7'a,10'a-
dihydroxy-3,3',6,6'-

IUPAC Name _ _ [3]
tetrakis(methylene)spiro[azule
no[4,5-b]furan-9(2H),8'-
[8H]cyclopent[3][4]azuleno[4,5-
b]furan]-2,2',8(3H,3'H)-trione

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure.
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PPE Category Minimum Requirement

Double-gloving with nitrile gloves is required.

Hand Protection ) ) ] )
Change gloves immediately if contaminated.

ANSI Z87.1 compliant safety glasses with side
) shields are the minimum requirement. A full-face
Eye/Face Protection ) i
shield must be worn when handling the powder

or solutions.

A NIOSH-approved N95 or higher-rated
) ) respirator is required when handling the powder
Respiratory Protection ] - ]
outside of a certified chemical fume hood or

biological safety cabinet.

A disposable, solid-front, back-tying laboratory
) coat is required. For larger quantities or
Body Protection ] o ]
procedures with a high risk of splashing,

chemical-resistant coveralls are recommended.

Closed-toe, non-perforated shoes are
Foot Protection mandatory. Disposable shoe covers should be

worn in designated handling areas.

Operational Plan: Safe Handling Procedures
Designated Handling Area

All work with Ainsliadimer A, both in powder and solution form, must be conducted in a
designated and clearly marked area. This area should be equipped with a certified chemical
fume hood or a Class Il biological safety cabinet. Access to this area should be restricted to

authorized personnel only.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks. If compromised, follow
spill procedures immediately.

o Store Ainsliadimer A in a clearly labeled, sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.
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e A stock solution in an appropriate solvent (e.g., DMSO) should be stored at -20°C or -80°C
as recommended by the supplier.[1]

Weighing and Solution Preparation

The following workflow should be followed for weighing the solid compound and preparing

solutions:
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Workflow for Weighing and Solution Preparation of Ainsliadimer A

Preparation

Don appropriate PPE

Y

E’repare designated handling area (fume hoodlBSCD

A 4

(Gather all necessary equipment and reagents)

Weighing
A

Gare analytical balance with weigh paper/boaa

A 4

(Carefully transfer Ainsliadimer A powder to balance)

Y

Gecord weight and securely close primary containeD

Solution F";eparation

Gransfer weighed powder to a suitable viaD

Y

(Add solvent to the desired concentration)

A 4

(Cap and vortex/sonicate to ensure complete dissolutior)

A 4

Label the solution vial clearly

Cleanup
Y

G)econtaminate all surfaces and equipmeng

Y

(Dispose of all waste in designated cytotoxic waste containers)

A 4

Doff PPE correctly

Click to download full resolution via product page

Workflow for weighing and preparing Ainsliadimer A solutions.
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Experimental Use

o When performing experiments, ensure that all procedures are conducted within a fume hood
or biological safety cabinet.

» Use disposable plastic-backed absorbent pads to line the work surface and contain any
potential spills.

o Use Luer-lock syringes and needles to prevent accidental disconnection and aerosol
generation.

Emergency Procedures
Spills

A spill kit specifically for cytotoxic compounds must be readily available.
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Spill Response Plan for Ainsliadimer A

Gvacuate immediate area and alert others)

(Don appropriate PPE from spill kig

(Contain the spill with absorbent materiaD

i
Gecontaminate the area with an appropriate solution (e.g., 10% bleach followed by 70% ethan09

i

(Collect all contaminated materials)
:

(Dispose of waste in cytotoxic waste container)

i

(Report the spill to the safety ofﬁcer)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. Ainsliadimer A selectively inhibits IKKa/(3 by covalently binding a conserved cysteine -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 3. (3aS,3'As,6aR,6'ar,7'as,8'R,9aR,9bS,10'as,10'bs,10'cs)-eicosahydro-7'a,10'a-dihydroxy-
3,3',6,6'-tetrakis(methylene)spiro(azuleno(4,5-b)furan-9(2H),8'-
(8H)cyclopent(2,3)azuleno(4,5-b)furan)-2,2',8(3H,3'H)-trione | C30H3407 | CID 24939147 -
PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 4. chimia.ch [chimia.ch]

 To cite this document: BenchChem. [Personal protective equipment for handling Ainsliadimer
A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605252#personal-protective-equipment-for-handling-
ainsliadimer-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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